Sodium 7-(p-(methylthio)benzoyl)-5-benzofuranacetate, hydrate
Sodium 7-(p-(methylthio)benzoyl)-5-benzofuranacetate, hydrate
Brand Name:
Vulcanchem
CAS No.:
102488-97-1
VCID:
VC0033656
InChI:
InChI=1S/C18H14O4S.Na.H2O/c1-23-14-4-2-12(3-5-14)17(21)15-9-11(10-16(19)20)8-13-6-7-22-18(13)15;;/h2-9H,10H2,1H3,(H,19,20);;1H2/q;+1;/p-1
SMILES:
CSC1=CC=C(C=C1)C(=O)C2=C3C(=CC(=C2)CC(=O)[O-])C=CO3.O.[Na+]
Molecular Formula:
C18H15NaO5S
Molecular Weight:
366.4 g/mol
Sodium 7-(p-(methylthio)benzoyl)-5-benzofuranacetate, hydrate
CAS No.: 102488-97-1
Main Products
VCID: VC0033656
Molecular Formula: C18H15NaO5S
Molecular Weight: 366.4 g/mol
| CAS No. | 102488-97-1 |
|---|---|
| Product Name | Sodium 7-(p-(methylthio)benzoyl)-5-benzofuranacetate, hydrate |
| Molecular Formula | C18H15NaO5S |
| Molecular Weight | 366.4 g/mol |
| IUPAC Name | sodium;2-[7-(4-methylsulfanylbenzoyl)-1-benzofuran-5-yl]acetate;hydrate |
| Standard InChI | InChI=1S/C18H14O4S.Na.H2O/c1-23-14-4-2-12(3-5-14)17(21)15-9-11(10-16(19)20)8-13-6-7-22-18(13)15;;/h2-9H,10H2,1H3,(H,19,20);;1H2/q;+1;/p-1 |
| Standard InChIKey | DCTVJZGYZTWBLO-UHFFFAOYSA-M |
| Isomeric SMILES | CSC1=CC=C(C=C1)C(=O)C2=C3C(=CC(=C2)CC(=O)[O-])C=CO3.O.[Na+] |
| SMILES | CSC1=CC=C(C=C1)C(=O)C2=C3C(=CC(=C2)CC(=O)[O-])C=CO3.O.[Na+] |
| Canonical SMILES | CSC1=CC=C(C=C1)C(=O)C2=C3C(=CC(=C2)CC(=O)[O-])C=CO3.O.[Na+] |
| Synonyms | Sodium 7-(p-(methylthio)benzoyl)-5-benzofuranacetate, hydrate |
| PubChem Compound | 23663411 |
| Last Modified | Nov 11 2021 |
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